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Compound of Interest

Compound Name:
3-Phenyl-1-propylmagnesium

bromide

Cat. No.: B072773 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the chemical properties, synthesis, and

reactivity of 3-Phenyl-1-propylmagnesium bromide, a crucial Grignard reagent in organic

synthesis.

Core Chemical Properties and Identification
3-Phenyl-1-propylmagnesium bromide (also known as (3-phenylpropyl)magnesium bromide)

is an organomagnesium compound that serves as a powerful nucleophile and a strong base.[1]

[2] Like most Grignard reagents, it is not typically isolated as a pure solid. Instead, it is

prepared and used as a solution in aprotic ethereal solvents, such as tetrahydrofuran (THF) or

diethyl ether.[2] Its reactivity stems from the highly polarized carbon-magnesium bond, which

imparts significant carbanionic character to the propyl chain's terminal carbon.

Table 1: Chemical Identity and Computed Properties
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Property Value Source

CAS Number 1462-75-5 [3][4][5]

Molecular Formula C₉H₁₁BrMg [3][4][5][6]

Molecular Weight 223.395 g/mol [3][4]

Exact Mass 221.98945 Da [3][6]

Canonical SMILES C1=CC=C(C=C1)CCC[Mg]Br [3][4]

InChIKey
JHUYNQGHNWXETM-

UHFFFAOYSA-M
[3]

Complexity 70 [3][4]

Rotatable Bond Count 2 [3][4]

Hydrogen Bond Donor Count 0 [3]

| Hydrogen Bond Acceptor Count| 2 |[3] |

Table 2: Properties of Commercial Solutions

Property Value Notes

Appearance Solution in ether or THF
Commercially available.[3]
[4]

Concentration Typically 0.5 M

Available in Tetrahydrofuran

(THF) or 2-

Methyltetrahydrofuran (2-

MeTHF).[3][4]

Stability
Air, moisture, and light-

sensitive.

Must be handled under an

inert atmosphere (e.g.,

Nitrogen or Argon).[7][8]

| Hazards | Highly flammable, Water-reactive, Causes severe skin burns and eye damage. |

Classified as Flammable Liquid Category 2 and Skin Corrosion Category 1B.[4][6] |
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Reactivity and Stability
3-Phenyl-1-propylmagnesium bromide is a highly reactive compound characterized by its

dual nature as a potent nucleophile and a strong, non-hindered base.

As a Base: It reacts readily with any protic solvent or substrate, including water, alcohols,

amines, and carboxylic acids.[1][2] This reactivity necessitates that all reactions are

conducted under strictly anhydrous conditions using dry glassware and inert atmospheres.[1]

[9]

As a Nucleophile: The primary synthetic utility of this reagent is its ability to form new carbon-

carbon bonds. It undergoes nucleophilic addition to a wide range of electrophiles, most

notably carbonyl compounds.[10][11]

Reaction with Aldehydes and Ketones: It adds to aldehydes to form secondary alcohols

and to ketones to form tertiary alcohols.[11]

Reaction with Esters: It reacts with esters to yield tertiary alcohols, where two identical

substituents (the 3-phenylpropyl group) are added to the carbonyl carbon.[11]

Reaction with Carbon Dioxide: It reacts with CO₂ in a carboxylation reaction to produce 4-

phenylbutanoic acid after acidic workup.[1][10]

Stability and Storage: The reagent is sensitive to air, moisture, and light.[7][8] It should be

stored in a cool, dry, well-ventilated place under an inert atmosphere.[9][12] Containers should

be kept tightly sealed.[12] Ethereal solutions can form explosive peroxides over time, especially

upon contact with air, and should be handled with extreme caution.[7][8]

Experimental Protocols
The following are generalized protocols adapted from standard procedures for the synthesis

and use of Grignard reagents.[1][7][12] All operations must be performed under a dry, inert

atmosphere (Nitrogen or Argon) using flame- or oven-dried glassware.

Protocol 1: Preparation of 3-Phenyl-1-propylmagnesium
Bromide
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This protocol describes the formation of the Grignard reagent from 3-phenyl-1-bromopropane

and magnesium metal in diethyl ether.

Materials:

Magnesium turnings

3-phenyl-1-bromopropane

Anhydrous diethyl ether (or THF)

Iodine crystal (as initiator)

Three-neck round-bottom flask, reflux condenser, dropping funnel, glass stopper, magnetic

stirrer.

Procedure:

Setup: Assemble the flame-dried glassware, including the three-neck flask equipped with a

magnetic stir bar, reflux condenser (with a drying tube), and a pressure-equalizing dropping

funnel. Purge the entire system with dry nitrogen or argon.

Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single

small crystal of iodine. Gently warm the flask with a heat gun until violet iodine vapor is

observed; this helps to activate the magnesium surface. Allow the flask to cool.

Initiation: Add a small portion (~5-10 mL) of anhydrous diethyl ether to the flask. In the

dropping funnel, prepare a solution of 3-phenyl-1-bromopropane (1.0 equivalent) in

anhydrous diethyl ether.

Addition: Add a small amount (~10%) of the bromide solution from the dropping funnel to the

magnesium suspension. The reaction is initiated when the brownish iodine color fades and

gentle boiling of the ether is observed. If the reaction does not start, gentle warming with a

water bath may be necessary.

Completion: Once the reaction has started, add the remaining bromide solution dropwise at

a rate that maintains a steady reflux. The exothermic nature of the reaction should sustain
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the reflux.

Finalization: After the addition is complete, if the reaction subsides, gently heat the mixture to

reflux for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting

gray-to-brown, cloudy solution is the Grignard reagent and should be used immediately.[3]

Protocol 2: Reaction with an Aldehyde (e.g., Propanal)
This protocol details the reaction of the prepared Grignard reagent with an aldehyde to form a

secondary alcohol.

Materials:

Solution of 3-Phenyl-1-propylmagnesium bromide in ether (from Protocol 1)

Propanal (or other aldehyde/ketone)

Anhydrous diethyl ether (or THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Dilute hydrochloric acid (e.g., 1 M HCl)

Procedure:

Reactant Preparation: In a separate flame-dried flask under an inert atmosphere, prepare a

solution of propanal (0.95 equivalents) in anhydrous diethyl ether.

Addition: Cool the Grignard solution from Protocol 1 in an ice-water bath. Slowly add the

propanal solution dropwise from a dropping funnel with vigorous stirring. Maintain the

temperature below 20°C. An exothermic reaction will occur, and a precipitate (the

magnesium alkoxide salt) will form.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

mixture to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.

Quenching: Cool the reaction mixture again in an ice bath. Slowly and carefully add

saturated aqueous ammonium chloride solution dropwise to quench the unreacted Grignard
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reagent and hydrolyze the magnesium alkoxide. This is an exothermic and gas-evolving

step. Alternatively, for a clearer separation, slowly pour the reaction mixture over a mixture of

crushed ice and dilute HCl.

Workup: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the

aqueous layer two more times with diethyl ether.

Purification: Combine the organic extracts, wash with brine (saturated NaCl solution), and

dry over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and remove the

solvent by rotary evaporation. The resulting crude alcohol can be further purified by

distillation or column chromatography.

Visualizations
Logical and Experimental Workflows
The following diagrams illustrate the key logical and experimental steps involved in the

synthesis and application of 3-Phenyl-1-propylmagnesium bromide.
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Caption: Workflow for the synthesis of 3-Phenyl-1-propylmagnesium bromide.
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Caption: General reaction pathway with an aldehyde or ketone.
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Caption: Experimental workflow for a typical Grignard reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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